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Compound of Interest

Compound Name: 16,17-Dihydroheronamide C

Cat. No.: B15144256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of 16,17-
Dihydroheronamide C in research settings. This document outlines the process for procuring

the compound, its chemical properties, and its application as a molecular probe in antifungal

studies, based on published research.

Purchasing and Ordering 16,17-Dihydroheronamide
C
16,17-Dihydroheronamide C is available for research purposes from specialized chemical

suppliers. It is important to note that this compound is intended for laboratory research use only

and not for human consumption.[1][2]

Available Suppliers:

MedChemExpress:

Product Number: HY-145407[1]

Note: Quantity selection is required before adding to the cart. They offer services such as

providing HNMR reports upon request.[1]

DC Chemicals:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15144256?utm_src=pdf-interest
https://www.benchchem.com/product/b15144256?utm_src=pdf-body
https://www.benchchem.com/product/b15144256?utm_src=pdf-body
https://www.benchchem.com/product/b15144256?utm_src=pdf-body
https://www.benchchem.com/product/b15144256?utm_src=pdf-body
https://www.benchchem.com/product/b15144256?utm_src=pdf-body
https://www.medchemexpress.com/16-17-dihydroheronamide-c.html
https://www.dcchemicals.com/product_show-16-17-dihydroheronamide-c.html
https://www.medchemexpress.com/16-17-dihydroheronamide-c.html
https://www.medchemexpress.com/16-17-dihydroheronamide-c.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalog Number: DC49092[2]

Note: They offer various quantities (100 mg, 250 mg, 1 g) and require a quotation request

for pricing.[2]

Chemical and Physical Properties:

Property Value

CAS Number 2698333-36-5[2]

Molecular Formula C29H41NO3[2]

Molecular Weight 451.64 g/mol [2]

Storage Conditions
Powder: -20°C for 2 years. In DMSO: 4°C for 2

weeks, -80°C for 6 months.[2]

Introduction to 16,17-Dihydroheronamide C
16,17-Dihydroheronamide C was specifically designed as a molecular probe to investigate

the mode of action of its parent compound, heronamide C.[1][3] The key structural modification

is the saturation of the C16-C17 double bond. This change is significant because the C16-C17

olefin is crucial for the biological activities of heronamide C, including its conversion to

heronamides A and B.[4] Molecular mechanics calculations have indicated that the macrocyclic

conformation of 16,17-Dihydroheronamide C is very similar to that of heronamide C.[4] This

structural similarity, combined with its altered biological activity, makes it an excellent tool for

comparative studies to elucidate the specific roles of the C16-C17 double bond in the

antifungal mechanism of heronamides.

Key Applications
Mode-of-Action Studies: As a probe to understand the antifungal mechanisms of heronamide

C.[1][3]

Structure-Activity Relationship (SAR) Studies: To determine the importance of the C16-C17

double bond for biological activity.[3]
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Comparative Biological Assays: For use alongside heronamide C to differentiate cellular

responses and identify specific molecular targets.

Experimental Protocols
The following protocols are based on the methodologies described in the design and synthesis

of 16,17-Dihydroheronamide C.

4.1. Antifungal Activity Assay

This protocol is designed to evaluate the antifungal activity of 16,17-Dihydroheronamide C
against various fungal strains.

Materials:

16,17-Dihydroheronamide C

Fungal strains of interest (e.g., Saccharomyces cerevisiae)

Appropriate liquid growth medium (e.g., YPD broth)

96-well microplates

Spectrophotometer (for measuring optical density)

Dimethyl sulfoxide (DMSO) for compound dissolution

Procedure:

Prepare Stock Solution: Dissolve 16,17-Dihydroheronamide C in DMSO to a stock

concentration of 10 mg/mL.

Prepare Fungal Inoculum: Culture the fungal strain in the appropriate liquid medium

overnight at the optimal growth temperature. Dilute the culture to a starting optical density

(OD600) of 0.05.

Serial Dilutions: Prepare a series of dilutions of the 16,17-Dihydroheronamide C stock

solution in the growth medium in a 96-well plate.
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Inoculation: Add the diluted fungal inoculum to each well containing the compound dilutions.

Include a positive control (no compound) and a negative control (medium only).

Incubation: Incubate the plate at the optimal growth temperature for the fungal strain for 24-

48 hours.

Data Analysis: Measure the OD600 of each well using a spectrophotometer. The minimum

inhibitory concentration (MIC) is defined as the lowest concentration of the compound that

inhibits visible growth.

4.2. Circular Dichroism (CD) Spectroscopy

CD spectroscopy can be used to compare the solution-phase conformation of 16,17-
Dihydroheronamide C with that of other heronamide analogs.

Materials:

16,17-Dihydroheronamide C

8-deoxyheronamide C (for comparison)

ent-heronamide C (for comparison)

DMSO

CD Spectropolarimeter

Procedure:

Sample Preparation: Prepare solutions of 16,17-Dihydroheronamide C, 8-

deoxyheronamide C, and ent-heronamide C in DMSO at a suitable concentration (e.g., 1

mg/mL).

Instrument Setup: Set up the CD spectropolarimeter according to the manufacturer's

instructions. Use a quartz cuvette with an appropriate path length.

Blank Measurement: Record the CD spectrum of DMSO alone to use as a baseline.
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Sample Measurement: Record the CD spectra of each of the prepared solutions.

Data Analysis: Subtract the baseline spectrum from each of the sample spectra. A positive

Cotton effect for 16,17-Dihydroheronamide C, similar to that of 8-deoxyheronamide C,

would suggest a similar conformation in solution.[4]

Diagrams and Workflows
5.1. Logical Relationship of Heronamide Analogs for Mode-of-Action Studies
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Click to download full resolution via product page

Caption: Logical relationship of heronamide analogs for mode-of-action studies.

5.2. Experimental Workflow for Antifungal Activity Assessment
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Caption: Experimental workflow for assessing antifungal activity.

Quantitative Data Summary
The antifungal activity of 16,17-Dihydroheronamide C is significantly reduced compared to

heronamide C, highlighting the critical role of the C16-C17 double bond.
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Compound Antifungal Activity (MIC)

Heronamide C Potent

16,17-Dihydroheronamide C Significantly Reduced Activity

ent-Heronamide C Inactive

Note: Specific MIC values will vary depending on the fungal strain and assay conditions.

Conclusion
16,17-Dihydroheronamide C is a valuable research tool for scientists investigating the

mechanisms of antifungal compounds, particularly the heronamide family. Its commercial

availability and well-documented synthetic route and biological evaluation provide a solid

foundation for its use in mode-of-action and SAR studies. The protocols and data presented

here serve as a guide for incorporating this compound into research workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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